Cas no 6343-57-3 ( )

• Product Name: &nbsp
• CAS No: 6343-57-3
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 960179
• PubChem ID: 226118
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-nitro-1-phenylpropan-1-ol
• (1R*,2S*)-2-nitro-1-phenyl-1-propanol
• 1-phenyl-2-nitropropan-1-ol
• 1-phenyl-2-nitro-propan-1-ol
• 2-nitro-1-phenylpropanol
• 2-nitro-3-hydroxy-3-phenylpropane
• AC1L5EJ4
• AC1Q1LFS
• AGN-PC-00DKKP
• AR-1E4328
• CTK5B9188
• NSC16258
• SureCN1357640
• starbld0012364
• 1-Phenyl-2-nitro-propanol
• 6343-57-3
• SCHEMBL1357640
• 1-phenyl-2-nitro-1-propanol
• NSC-16258
• 2-nitro-1-phenyl-1-propanol
• ?-(1-Nitroethyl)benzenemethanol; Benzyl alcohol, ?-(1-nitroethyl)- (6CI,7CI,8CI); ?-(1-Nitroethyl)benzenemethanol; 1-Phenyl-2-nitro-1-propanol; 2-Nitro-1-phenyl-1-propanol; NSC 16258
• JGYVPZIKTZGAAD-UHFFFAOYSA-N
• CHEMBL1979986
• DTXSID60280285
• AKOS024325062
•  

• Inchi： 1S/C9H11NO3/c1-7(10(12)13)9(11)8-5-3-2-4-6-8/h2-7,9,11H,1H3
• InChI Key： JGYVPZIKTZGAAD-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)C(C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 181.07393
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 63.37